4-(4-Chlorophenyl)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

• CAS No.: 84106-28-5
• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one
• InChI: InChI=1S/C14H16ClN3O/c1-14(2,7-11-3-5-12(15)6-4-11)13(19)8-18-10-16-9-17-18/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: QSNZVYSXNLHARD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)Cl)C(=O)CN2C=NC=N2

Description

4-(4-Chlorophenyl)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one is a useful research compound. Its molecular formula is C14H16ClN3O and its molecular weight is 277.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

37 g (0.13 mol) of 4-bromo-1-(4-chlorophenyl)-2,2-dimethyl-3-butanone, 13.3 g (0.019 mol) of 1,2,4-triazole and 53.8 g (0.39 mol) of potassium carbonate are heated under reflux in 300 ml of acetone for 8 hours. The mixture is allowed to cool, the inorganic residue is filtered off with suction and the filtrate is concentrated. The residue is taken up in chloroform and the mixture is washed with water, dried over sodium sulphate and concentrated. The residue is stirred with diethyl ether, filtered off with suction and dried at 50° C. in vacuo. 18.8 g (52% of theory) of 1-(4-chlorophenyl)-2,2-dimethyl-4-(1,2,4-triazol-1-yl)-3-butanone of melting point 127° C. are obtained. ##STR18##

Synthesis routes and methods II

Procedure details

37 (0.13 mol) of 4-bromo-1-(4-chlorophenyl)-2,2-dimethyl-3-butanone, 13.3 g (0.019 mol) of 1,2,4-triazole and 53.8 g (0.39 mol) of potassium carbonate are heated under reflux in 300 ml of acetone for 8 hours. The mixture is allowed to cool, the inorganic residue is filtered off with suction and the filtrate is concentrated. The residue is taken up in chloroform and the mixture is washed with water, dried over sodium sulphate and concentrated. The residue is stirred with diethyl ether, filtered off with suction and dried at 50° C. in vacuo. 18.8 g (52% of theory) of 1-(4-chlorophenyl)-2,2-dimethyl-4-(1,2,4-triazol-1-yl)-3-butanone of melting point 127° C. are obtained. ##STR18##